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Compound of Interest

Compound Name: Phosmet-d6

Cat. No.: B1492355 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Phosmet-d6, a deuterated internal standard for the organophosphate

insecticide Phosmet. Adherence to these procedures is critical for ensuring the safety of

laboratory personnel and protecting the environment. Phosmet and its deuterated analog are

toxic and pose significant environmental risks.[1][2][3]

Hazard Assessment and Safety Precautions
Phosmet-d6 is a hazardous substance that requires careful handling. It is classified as toxic if

swallowed and harmful if inhaled.[3][4] It is also suspected of damaging fertility and is very toxic

to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE): Before handling Phosmet-d6, ensure the following PPE

is worn:

Eye Protection: Safety glasses with side-shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: Laboratory coat.

Respiratory Protection: Use in a well-ventilated area or with a fume hood. For operations that

may generate dust or aerosols, a respirator may be necessary.
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Phosmet-d6 Waste Disposal Protocol
This step-by-step guide outlines the procedure for the safe disposal of Phosmet-d6 waste in a

laboratory setting.

Step 1: Waste Identification and Segregation

All materials contaminated with Phosmet-d6, including unused product, solutions, and

contaminated labware (e.g., pipette tips, vials), must be treated as hazardous waste.

Do not mix Phosmet-d6 waste with other waste streams, especially incompatible chemicals.

Keep it segregated from acids, bases, and oxidizing agents.

Step 2: Container Selection and Labeling

Use a designated, leak-proof, and chemically compatible container with a secure screw-top

lid for collecting Phosmet-d6 waste.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "Phosmet-d6". Do not use abbreviations or chemical formulas. The date when the

first waste is added to the container must also be recorded.

Step 3: Waste Accumulation

Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory.

The SAA must be at or near the point of generation and under the control of laboratory

personnel.

Keep the waste container securely closed at all times, except when adding waste.

Step 4: Disposal of Empty Containers

Empty Phosmet-d6 containers are also considered hazardous waste unless properly

decontaminated.
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To decontaminate, triple rinse the container with a suitable solvent (e.g., acetone or

methanol). Collect the rinsate as hazardous waste and add it to the Phosmet-d6 waste

container.

After triple rinsing, the container can be disposed of as non-hazardous waste, but be sure to

remove or deface the original label.

Step 5: Requesting Waste Pickup

Once the waste container is full (not exceeding 90% capacity) or when the accumulation

time limit is reached (typically up to one year for partially filled containers in an SAA),

arrange for disposal through your institution's Environmental Health and Safety (EHS)

department.

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Quantitative Data Summary
Parameter Guideline Source

Acute Toxicity (Oral, Rat LD50

for Phosmet)
230 mg/kg

Aquatic Toxicity Very toxic to aquatic life

Waste Container Filling Limit Do not exceed 90% capacity

Satellite Accumulation Area

(SAA) Storage Time

Up to 1 year for partially filled

containers
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Figure 1. Phosmet-d6 Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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